Cas no 1140490-46-5 ((R)-2-(4-(4-chlorobenzyl)-5-methyl-4h-1,2,4-triazol-3-yl)-n-(pentan-3-yl)pyrrolidine-1-carboxamide)

• Product Name: (R)-2-(4-(4-chlorobenzyl)-5-methyl-4h-1,2,4-triazol-3-yl)-n-(pentan-3-yl)pyrrolidine-1-carboxamide
• CAS No: 1140490-46-5
• MF: C₂₀H₂₈ClN₅O
• MW: 389.922223091125
• CID: 2190941
• PubChem ID: 53486841
• Update Time: 2025-04-21

(R)-2-(4-(4-chlorobenzyl)-5-methyl-4h-1,2,4-triazol-3-yl)-n-(pentan-3-yl)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• (R)-2-(4-(4-chlorobenzyl)-5-methyl-4h-1,2,4-triazol-3-yl)-n-(pentan-3-yl)pyrrolidine-1-carboxamide
• (2R)-2-[4-[(4-chlorophenyl)methyl]-5-methyl-1,2,4-triazol-3-yl]-N-pentan-3-ylpyrrolidine-1-carboxamide
• (2R)-2-{4-[(4-Chlorophenyl)methyl]-5-methyl-4H-1,2,4-triazol-3-yl}-N-(pentan-3-yl)pyrrolidine-1-carboxamide
• DTXSID00705164
• SCHEMBL13375116
• DB-322070
• 1140490-46-5

• Inchi： 1S/C20H28ClN5O/c1-4-17(5-2)22-20(27)25-12-6-7-18(25)19-24-23-14(3)26(19)13-15-8-10-16(21)11-9-15/h8-11,17-18H,4-7,12-13H2,1-3H3,(H,22,27)/t18-/m1/s1
• InChI Key： ODNVSPRLGWLBDN-GOSISDBHSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(C)=NN=C1[C@H]1CCCN1C(NC(CC)CC)=O

Computed Properties

• Exact Mass: 389.1982382Da
• Monoisotopic Mass: 389.1982382Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.1Ų